3-((1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile

• IUPAC Name: 3-[1-(3-methoxy-1-methylpyrazole-4-carbonyl)pyrrolidin-3-yl]oxypyrazine-2-carbonitrile
• InChI: InChI=1S/C15H16N6O3/c1-20-9-11(13(19-20)23-2)15(22)21-6-3-10(8-21)24-14-12(7-16)17-4-5-18-14/h4-5,9-10H,3,6,8H2,1-2H3
• InChI Key: MXROUTUGMMVIBO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)N2CCC(C2)OC3=NC=CN=C3C#N
• Molecular Formula: C15H16N6O3
• Molecular Weight: 328.33 g/mol

Description

3-((1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile is a useful research compound. Its molecular formula is C15H16N6O3 and its molecular weight is 328.332. The purity is usually 95%.
BenchChem offers high-quality 3-((1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-((1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Heterocycles with Potential Biological Activity

Compounds similar to 3-((1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile are used in the synthesis of various heterocyclic compounds. These synthesized compounds have shown biological activities against bacteria, filamentous fungi, and tumor cells, highlighting their potential as pharmaceutical agents (Černuchová et al., 2005).

Development of New Materials with Specific Optical Properties

The synthesis and characterization of pyrazolo[4,3-b]pyridine derivatives have led to the development of new materials with specific optical properties. These materials have been used to create devices that show rectification behavior and photovoltaic properties, indicating their potential use in electronic devices (El-Menyawy et al., 2019).

Corrosion Inhibition

Aryl pyrazolo pyridine derivatives have been studied for their corrosion inhibition effects on copper in hydrochloric acid systems. These studies reveal that such compounds can serve as effective corrosion inhibitors, which is significant for the protection of metals in industrial processes (Sudheer & Quraishi, 2015).

Ultrasound-Assisted Synthesis as Corrosion Inhibitors

Pyrazolo[3,4-b]pyridine derivatives synthesized using ultrasonic irradiation have been evaluated as corrosion inhibitors for mild steel in hydrochloric acid. This novel synthesis route offers a greener, more efficient method for producing compounds that protect metals from corrosion, further illustrating the application of these compounds in material science and engineering (Dandia et al., 2013).